Cas no 917919-63-2 (Benzyl (5-formyl-1H-imidazol-2-yl)carbamate)

Benzyl (5-formyl-1H-imidazol-2-yl)carbamate is a versatile intermediate in organic synthesis, particularly valuable for its reactive aldehyde and carbamate functional groups. The formyl group at the 5-position allows for further derivatization, making it useful in the preparation of imidazole-based heterocycles, pharmaceuticals, and agrochemicals. The benzyl carbamate moiety provides a protective group that can be selectively removed under mild conditions, enhancing its utility in multi-step syntheses. This compound exhibits high purity and stability, ensuring reliable performance in complex reactions. Its well-defined structure makes it a preferred choice for researchers developing novel bioactive molecules or exploring imidazole chemistry.

Benzyl (5-formyl-1H-imidazol-2-yl)carbamate structure

917919-63-2 structure

Product Name:Benzyl (5-formyl-1H-imidazol-2-yl)carbamate

CAS No:917919-63-2

MF:C₁₂H₁₁N₃O₃

MW:245.234042406082

CID:781756

PubChem ID:56956231

Update Time:2025-05-27

Benzyl (5-formyl-1H-imidazol-2-yl)carbamate Chemical and Physical Properties

Names and Identifiers

- Benzyl (5-formyl-1H-imidazol-2-yl)carbamate
- benzyl 5-formyl-1H-imidazol-2-ylcarbamate
- benzyl N-(5-formyl-1H-imidazol-2-yl)carbamate
- Carbamic acid, N-(5-formyl-1H-imidazol-2-yl)-, phenylmethyl ester
- 917919-63-2
- AKOS022171988
- DTXSID60719126
- Benzyl(5-formyl-1H-imidazol-2-yl)carbamate
- DB-369857
- Inchi： 1S/C12H11N3O3/c16-7-10-6-13-11(14-10)15-12(17)18-8-9-4-2-1-3-5-9/h1-7H,8H2,(H2,13,14,15,17)
- InChI Key： JMJIVNGTCBPYAR-UHFFFAOYSA-N
- SMILES： O(C(NC1=NC=C(C=O)N1)=O)CC1C=CC=CC=1

Computed Properties

Exact Mass: 245.08004122g/mol
Monoisotopic Mass: 245.08004122g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 18
Rotatable Bond Count: 6
Complexity: 292
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.3
Topological Polar Surface Area: 84.1Å²

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